Cas no 80036-60-8 (Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate)

• Product Name: Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate
• CAS No: 80036-60-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD22587869
• CID: 4717120
• PubChem ID: 71300279
• Update Time: 2025-05-20

Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate
• VU0494792-1
• methyl 2-oxo-4-(propan-2-yl)pyrrolidine-3-carboxylate
• Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate

• MDL： MFCD22587869
• Inchi： 1S/C9H15NO3/c1-5(2)6-4-10-8(11)7(6)9(12)13-3/h5-7H,4H2,1-3H3,(H,10,11)
• InChI Key： HHZXWJIRZPILAN-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)C(CN1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate (CAS No. 80036-60-8)

Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate (CAS No. 80036-60-8) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This pyrrolidine derivative exhibits unique structural properties, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C9H15NO3, and distinct functional groups—such as the ester and ketone moieties—enable diverse applications, from drug development to specialty chemicals. Researchers often explore its reactivity in asymmetric synthesis and catalysis, aligning with trends in sustainable and efficient chemical processes.

In recent years, the demand for high-purity heterocyclic compounds like Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate has surged, driven by advancements in medicinal chemistry and biocatalysis. Its role in constructing chiral building blocks for APIs (Active Pharmaceutical Ingredients) is particularly noteworthy. For instance, questions such as "How is CAS 80036-60-8 used in enantioselective synthesis?" or "What are the industrial applications of 4-isopropyl pyrrolidine derivatives?" reflect growing interest in its utility. The compound’s compatibility with green chemistry principles further enhances its appeal, as industries seek eco-friendly alternatives.

The synthesis of Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate typically involves multistep organic reactions, including condensation and cyclization. Analytical techniques like NMR spectroscopy and HPLC are critical for verifying its purity, a topic frequently queried in academic forums. Additionally, its stability under various conditions (e.g., temperature, pH) makes it suitable for scalable production. Discussions around "Optimizing yield for 3-carboxylate pyrrolidines" or "Safety profiles of 2-oxopyrrolidine esters" highlight practical concerns addressed in recent literature.

Beyond pharmaceuticals, CAS 80036-60-8 finds niche applications in flavor and fragrance industries, where its structural analogs contribute to aroma profiles. This interdisciplinary relevance underscores its importance in both academic and industrial settings. As AI-driven drug discovery gains traction, compounds like this are increasingly studied via computational chemistry tools, answering queries such as "Can pyrrolidone derivatives be designed in silico?". Such innovations align with the broader shift toward data-driven chemical research.

In summary, Methyl 4-isopropyl-2-oxopyrrolidine-3-carboxylate (CAS No. 80036-60-8) exemplifies the intersection of traditional organic chemistry and modern technological demands. Its adaptability across sectors—coupled with rigorous research into its properties—ensures its continued relevance. For those exploring heterocyclic chemistry or specialty intermediates, this compound offers a compelling case study in innovation and application.